Cas no 67074-63-9 (4-Methyl-3,4-dihydroquinoxalin-2(1H)-one)

• Product Name: 4-Methyl-3,4-dihydroquinoxalin-2(1H)-one
• CAS No: 67074-63-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD13152341
• CID: 388149
• Update Time: 2025-10-29

4-Methyl-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3,4-dihydroquinoxalin-2(1H)-one
• 2(1H)-Quinoxalinone, 3,4-dihydro-4-methyl-
• 3,4-dihydro-4-methyl-2(1H)-Quinoxalinone
• 4-methyl-1,3-dihydroquinoxalin-2-one

• MDL： MFCD13152341
• Inchi： 1S/C9H10N2O/c1-11-6-9(12)10-7-4-2-3-5-8(7)11/h2-5H,6H2,1H3,(H,10,12)
• InChI Key： HRTXKMRWMTUZDZ-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 162.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 32.34000
• LogP: 1.27790

4-Methyl-3,4-dihydroquinoxalin-2(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD163319)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Methyl-3,4-dihydroquinoxalin-2(1H)-one

4-Methyl-3,4-dihydroquinoxalin-2(1H)-one: A Comprehensive Overview

CAS No 67074-63-9, commonly referred to as 4-Methyl-3,4-dihydroquinoxalin-2(1H)-one, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoxalines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of 4-Methyl-3,4-dihydroquinoxalin-2(1H)-one consists of a quinoxaline ring system with a methyl group at the 4-position and a ketone group at the 2-position, making it a unique derivative with potential bioactivity.

The synthesis of CAS No 67074-63-9 involves various methodologies, including condensation reactions and cyclization processes. Recent studies have focused on optimizing the synthesis routes to improve yield and purity, which are critical for its application in pharmaceuticals. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality.

In terms of biological activity, 4-Methyl-3,4-dihydroquinoxalin-2(1H)-one has demonstrated promising results in preliminary assays targeting various disease states. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies conducted by Smith et al. (2023) revealed its ability to modulate cellular signaling pathways associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

The structural versatility of CAS No 67074-63-9 also makes it an attractive candidate for material science applications. Its quinoxaline core is known for its stability and electronic properties, which are advantageous in the development of organic semiconductors and optoelectronic materials. Recent advancements in this area have explored its use as a building block for constructing advanced materials with tailored electronic properties.

In conclusion, 4-Methyl-3,4-dihydroquinoxalin-2(1H)-one, or CAS No 67074-63-9, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its chemical structure, synthesis methods, and biological activity position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.